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Compound of Interest

Compound Name: GW3965 hydrochloride

Cat. No.: B1672460 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction GW3965 hydrochloride is a potent and selective synthetic agonist for the Liver X

Receptor (LXR), with greater activity towards the LXRβ subtype.[1] It is an invaluable tool in

research focused on lipid metabolism, inflammation, and atherosclerosis.[2][3] As a ligand-

activated transcription factor, LXR, upon activation by GW3965, forms a heterodimer with the

Retinoid X Receptor (RXR). This complex then binds to LXR response elements (LXREs) in the

promoter regions of target genes, upregulating their expression.[4] Key target genes include

ATP-binding cassette transporter A1 (ABCA1) and G1 (ABCG1), which are crucial for

cholesterol efflux and reverse cholesterol transport.[3] Accurate preparation of a stable stock

solution is the first critical step for reliable and reproducible experimental results.

Quantitative Data Summary
Chemical and Physical Properties
The fundamental properties of GW3965 hydrochloride are summarized below.
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Property Value Reference

Molecular Weight 618.51 g/mol [5][6]

Formula C₃₃H₃₁NO₃ClF₃·HCl [5][6]

CAS Number 405911-17-3 [5][6]

Purity ≥98% [5][6]

Appearance
White to off-white crystalline

solid
[6][7]

Solubility Data
GW3965 hydrochloride exhibits solubility in various organic solvents but is sparingly soluble in

aqueous solutions.[6] For cell culture or in vivo experiments requiring aqueous buffers, it is

recommended to first prepare a concentrated stock in DMSO and then dilute it to the final

concentration in the aqueous medium.[6]

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 mM 61.85 mg/mL [5]

Ethanol 20 mM 12.37 mg/mL [5]

Dimethylformamide

(DMF)
~32.3 mM ~20 mg/mL [2][6]

DMSO:PBS (pH 7.2)

(1:4)
~0.32 mM ~0.2 mg/mL [2][6]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GW3965 hydrochloride
in DMSO, a common solvent for this compound.
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Materials and Equipment:

GW3965 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-Equilibration: Before opening, allow the vial of GW3965 hydrochloride powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture, which can affect compound stability.

Mass Calculation: Determine the required mass of GW3965 hydrochloride for your desired

stock volume and concentration. To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 618.51 g/mol × 1000 mg/g = 6.185 mg

Weighing: Carefully weigh out 6.185 mg of GW3965 hydrochloride powder using an

analytical balance and transfer it into a sterile vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution if necessary.[8]
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Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile cryogenic vials.[9][10]

Storage: Store the aliquots as recommended in the storage table below. Label each aliquot

clearly with the compound name, concentration, solvent, and date of preparation.

Safety Precautions:

Handle GW3965 hydrochloride in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Refer to the Safety Data Sheet (SDS) for complete handling and safety information.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the compound, both in its solid

form and as a stock solution.

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C (desiccated) ≥ 4 years [2][6]

Stock Solution in

DMSO
-20°C Up to 1 month [9][10]

Stock Solution in

DMSO
-80°C Up to 6 months [9][10]

Note: Aqueous dilutions should be prepared fresh for each experiment and are not

recommended for storage for more than one day.[6]
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Experimental Workflow: Stock Solution Preparation

Start: Equilibrate
GW3965 Vial

Weigh 6.185 mg
GW3965 Powder

1

Add 1 mL
Anhydrous DMSO

2

Vortex / Sonicate
Until Dissolved

3

Aliquot into
Cryogenic Vials

4

Store at -20°C or -80°C

5
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Signaling Pathway: LXR Activation by GW3965
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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